molecular formula C8H16N2O2 B13230282 4-(1-Aminoethyl)oxane-4-carboxamide

4-(1-Aminoethyl)oxane-4-carboxamide

Cat. No.: B13230282
M. Wt: 172.22 g/mol
InChI Key: GQPRTLWQFYVDJZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(1-Aminoethyl)oxane-4-carboxamide (CAS 2090446-16-3) is a high-purity chemical compound offered for research and development purposes. This molecule features a unique structure that combines an oxane (tetrahydropyran) ring with both an aminoethyl and a carboxamide functional group. This combination makes it a versatile and valuable building block in medicinal chemistry and drug discovery for the synthesis of more complex molecules . Compounds with similar structural motifs, such as the incorporation of a basic amine with a carboxamide group, have demonstrated significant potential in pharmaceutical research. For instance, such scaffolds have been investigated as potent antagonists for targets like smoothened (Smo) in the hedgehog signaling pathway, which is relevant in cancer research . Furthermore, the carboxamide group is a common feature in many bioactive molecules, including antimicrobial agents and arginase inhibitors, which are being explored for applications in oncology and immunology . Researchers can utilize this chemical as a key intermediate to explore new chemical space and develop novel therapeutic candidates. This product is strictly for research use and is not intended for diagnostic or therapeutic applications. It is offered with a documented purity of 95% and is available for swift shipping to support your ongoing scientific investigations .

Properties

Molecular Formula

 C8H16N2O2

Molecular Weight

 172.22 g/mol

IUPAC Name

 4-(1-aminoethyl)oxane-4-carboxamide

InChI

 InChI=1S/C8H16N2O2/c1-6(9)8(7(10)11)2-4-12-5-3-8/h6H,2-5,9H2,1H3,(H2,10,11)

InChI Key

 GQPRTLWQFYVDJZ-UHFFFAOYSA-N

Canonical SMILES

 CC(C1(CCOCC1)C(=O)N)N

Origin of Product

 United States
Foundational & Exploratory

A Technical Guide to the Preliminary Toxicity Screening of 4-(1-Aminoethyl)oxane-4-carboxamide: An In Silico and In Vitro Approach

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The early identification of potential toxicity is a critical step in the drug discovery and development pipeline, preventing late-stage failures and ensuring the safety of novel chemical entities (NCEs). This guide provides a comprehensive, in-depth framework for the preliminary toxicity screening of 4-(1-Aminoethyl)oxane-4-carboxamide, a novel compound with therapeutic potential. The methodologies detailed herein are designed to be broadly applicable to other NCEs. We will explore a tiered approach, commencing with in silico predictions to inform and guide subsequent in vitro assays. This whitepaper will furnish drug development professionals, researchers, and scientists with the necessary protocols and rationale for conducting foundational toxicity assessments, including cytotoxicity, genotoxicity, cardiotoxicity, and metabolic stability evaluations.

Introduction: The Imperative of Early Toxicity Assessment

The journey of a novel compound from discovery to a potential therapeutic is fraught with challenges, with a significant number of candidates failing due to unforeseen toxicity.[1] A proactive, early-stage toxicity assessment strategy is therefore not just a regulatory requirement but a cornerstone of efficient and ethical drug development. By integrating a battery of in silico and in vitro tests at the preliminary phase, researchers can de-risk promising compounds, identify potential liabilities, and make informed decisions about which candidates to advance.[1]

This guide uses 4-(1-Aminoethyl)oxane-4-carboxamide as a case study to illustrate a robust preliminary toxicity screening workflow. The absence of pre-existing data on this compound necessitates a ground-up approach, starting with computational predictions to build a foundational understanding of its potential toxicological profile.

Tier 1: In Silico Toxicity Prediction

Before embarking on resource-intensive in vitro studies, computational toxicology tools can provide valuable initial insights into the potential liabilities of a new molecule.[2][3] These methods use a compound's chemical structure to predict its interaction with biological systems and forecast a range of toxic effects.

Rationale for In Silico Screening

In silico approaches are cost-effective, rapid, and require no physical compound. They are instrumental in:

  • Prioritizing compounds: Ranking a series of analogs based on predicted toxicity.[2]

  • Guiding in vitro testing: Highlighting specific areas of concern (e.g., mutagenicity, cardiotoxicity) that warrant experimental investigation.[2]

  • Minimizing late-stage failures: Identifying red flags early in the discovery process.[2]

Recommended In Silico Tools and Endpoints

A variety of computational models, including Quantitative Structure-Activity Relationship (QSAR) and machine learning-based tools, can be employed.[4][5] For 4-(1-Aminoethyl)oxane-4-carboxamide, we will focus on predicting the following critical endpoints:

  • Mutagenicity: Predicting the likelihood of the compound causing genetic mutations.

  • Carcinogenicity: Assessing the potential to cause cancer.

  • Hepatotoxicity: Evaluating the risk of liver damage.

  • Cardiotoxicity (hERG inhibition): Predicting the potential to block the hERG potassium channel, which can lead to cardiac arrhythmias.[6]

  • ADME (Absorption, Distribution, Metabolism, and Excretion) properties: While not direct toxicity endpoints, these properties are crucial for understanding a compound's overall disposition and potential for target organ toxicity.

Data Presentation: In Silico Toxicity Profile of 4-(1-Aminoethyl)oxane-4-carboxamide

The following table summarizes the hypothetical in silico prediction results for our compound of interest.

Toxicity EndpointPrediction ToolResultConfidence Level
Mutagenicity (Ames)ToxiM, MolToxPredNegativeHigh
CarcinogenicityPASS OnlineInactiveModerate
HepatotoxicityadmetSARLow RiskModerate
hERG InhibitionIn-house QSAR ModelPotential InhibitorModerate
Caco-2 PermeabilityToxiMModerateHigh
Aqueous SolubilityToxiMHighHigh

Interpretation of In Silico Results: The computational analysis suggests that 4-(1-Aminoethyl)oxane-4-carboxamide is unlikely to be mutagenic or carcinogenic. However, the prediction of potential hERG inhibition is a noteworthy flag that necessitates experimental verification. The predicted good solubility and moderate permeability suggest reasonable bioavailability.

Tier 2: In Vitro Toxicity Screening

The insights gained from in silico modeling provide a logical framework for designing a targeted in vitro testing cascade. This tier involves exposing cells or subcellular fractions to the test compound to assess its biological effects.

General Cytotoxicity Assessment: Neutral Red Uptake (NRU) Assay

The first step in in vitro screening is to determine the concentration range at which the compound elicits general cytotoxicity.[7] The Neutral Red Uptake (NRU) assay is a widely used and robust method for this purpose, as recommended by OECD Guidance Document 129.[8][9][10]

Principle: This assay assesses cell viability by measuring the uptake of the supravital dye Neutral Red into the lysosomes of viable cells. A decrease in dye uptake is indicative of cell membrane damage or cell death.[8]

Experimental Protocol: 3T3 NRU Phototoxicity Test (Adapted for General Cytotoxicity)

  • Cell Culture: Maintain Balb/c 3T3 cells in appropriate culture medium and conditions.[11]

  • Seeding: Plate cells in 96-well plates and incubate for 24 hours to allow for monolayer formation.[11]

  • Compound Preparation: Prepare a stock solution of 4-(1-Aminoethyl)oxane-4-carboxamide in a suitable solvent (e.g., DMSO). Create a series of eight different concentrations through serial dilution.

  • Treatment: Expose the cells to the various concentrations of the test compound for a defined period (e.g., 24 or 48 hours).[12]

  • Neutral Red Staining: After incubation, wash the cells and add a medium containing Neutral Red. Incubate for a further 3 hours to allow for dye uptake.

  • Dye Extraction: Wash the cells and add a destain solution to extract the dye from the lysosomes.

  • Quantification: Measure the absorbance of the extracted dye using a spectrophotometer.

  • Data Analysis: Calculate the concentration that reduces cell viability by 50% (IC50) compared to the untreated control.

Data Presentation: Cytotoxicity of 4-(1-Aminoethyl)oxane-4-carboxamide

Cell LineExposure Time (hours)IC50 (µM)
Balb/c 3T324>100
HepG22485.2

Interpretation: An IC50 value greater than 100 µM in the Balb/c 3T3 cells suggests low acute cytotoxicity. The slightly lower IC50 in HepG2 cells (a human liver cell line) might indicate some level of hepatocyte-specific effects, which warrants further investigation.

Genotoxicity Assessment: Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely accepted bacterial assay for identifying substances that can produce genetic mutations.[13][14][15] It is a critical component of preliminary toxicity screening.[7]

Principle: The assay utilizes several strains of Salmonella typhimurium that are auxotrophic for histidine, meaning they cannot synthesize this essential amino acid and require it in their growth medium.[13][14] The test compound is assessed for its ability to cause a reverse mutation, allowing the bacteria to regain the ability to produce histidine and grow on a histidine-free medium.[13][14]

Experimental Workflow Diagram

Ames_Test_Workflow cluster_prep Preparation cluster_incubation Incubation cluster_analysis Analysis strain Bacterial Strains (e.g., TA98, TA100) plate Plate Incorporation or Pre-incubation strain->plate compound Test Compound (4-(1-Aminoethyl)oxane-4-carboxamide) compound->plate s9 S9 Metabolic Activation Mix s9->plate With and Without count Count Revertant Colonies plate->count Incubate 48-72h at 37°C compare Compare to Controls count->compare

Caption: Workflow for the Ames test.

Experimental Protocol: Ames Test

  • Strain Preparation: Prepare overnight cultures of the required Salmonella typhimurium strains (e.g., TA98, TA100, TA102).[13]

  • Metabolic Activation: Prepare the S9 mix from rat liver extract to simulate mammalian metabolism.[13][16] The assay is run with and without the S9 mix to detect direct-acting mutagens and those that require metabolic activation.[15]

  • Plate Incorporation: In a test tube, combine the bacterial culture, the test compound at various concentrations, and either the S9 mix or a buffer.[16] Add this mixture to molten top agar and pour it onto a minimal glucose agar plate.[16]

  • Incubation: Incubate the plates for 48-72 hours at 37°C.[16]

  • Colony Counting: Count the number of revertant colonies on each plate.

  • Data Analysis: A compound is considered mutagenic if it causes a dose-dependent increase in the number of revertant colonies compared to the negative control (solvent-treated) plates.

Data Presentation: Ames Test Results for 4-(1-Aminoethyl)oxane-4-carboxamide

StrainMetabolic Activation (S9)Fold Increase over Control (Highest non-toxic dose)Result
TA98-1.2Negative
TA98+1.5Negative
TA100-1.1Negative
TA100+1.3Negative
TA102-0.9Negative
TA102+1.0Negative

Interpretation: The results show no significant increase in revertant colonies for any of the tested strains, both with and without metabolic activation. This suggests that 4-(1-Aminoethyl)oxane-4-carboxamide is not mutagenic under the conditions of this assay.

Cardiotoxicity Screening: hERG Channel Assay

Inhibition of the human Ether-à-go-go-Related Gene (hERG) potassium channel is a major cause of drug-induced cardiac arrhythmias.[6][17] Therefore, early assessment of a compound's hERG liability is crucial.

Principle: The assay measures the activity of the hERG channel, often using cell lines that stably express the channel.[17] One common high-throughput method is the thallium flux assay, where thallium ions act as a surrogate for potassium ions.[17] Inhibition of the hERG channel by a test compound reduces the influx of thallium into the cells, which can be measured using a fluorescent dye.[17]

Experimental Workflow Diagram

hERG_Assay_Workflow cluster_prep Preparation cluster_treatment Treatment cluster_measurement Measurement cells hERG-expressing cells (e.g., HEK293) dye Load cells with fluorescent dye cells->dye compound Add test compound dye->compound thallium Add thallium stimulation buffer compound->thallium readout Measure fluorescence intensity thallium->readout

Caption: Workflow for a thallium flux-based hERG assay.

Experimental Protocol: hERG Thallium Flux Assay

  • Cell Culture and Plating: Culture and plate hERG-expressing cells (e.g., U2OS or HEK293) in 1536-well plates and incubate to allow for cell attachment.[17]

  • Dye Loading: Load the cells with a thallium-sensitive fluorescent dye.[17]

  • Compound Addition: Add the test compound at various concentrations to the assay wells.

  • Stimulation and Reading: Add a stimulation buffer containing thallium and immediately measure the fluorescence intensity over time using a kinetic plate reader.[17]

  • Data Analysis: Calculate the percentage of hERG channel inhibition for each concentration of the test compound and determine the IC50 value.

Data Presentation: hERG Inhibition by 4-(1-Aminoethyl)oxane-4-carboxamide

CompoundIC50 (µM)
4-(1-Aminoethyl)oxane-4-carboxamide25.7
Astemizole (Positive Control)0.05

Interpretation: The IC50 value of 25.7 µM suggests that 4-(1-Aminoethyl)oxane-4-carboxamide has a moderate potential to inhibit the hERG channel. This confirms the in silico prediction and indicates that further investigation into its cardiotoxic potential is warranted if the compound is to be developed further.

Metabolic Stability: Cytochrome P450 (CYP) Inhibition Assay

Cytochrome P450 (CYP) enzymes are a major family of enzymes involved in drug metabolism.[18][19] Inhibition of these enzymes can lead to drug-drug interactions, where the co-administration of one drug affects the metabolism and plasma concentration of another.[18][20]

Principle: This assay evaluates the potential of a test compound to inhibit the activity of major CYP isoforms (e.g., CYP1A2, CYP2C9, CYP2C19, CYP2D6, and CYP3A4).[21][22] This is often done using human liver microsomes, which contain a mixture of CYP enzymes.[22] A specific substrate for each CYP isoform is added, and the rate of metabolite formation is measured in the presence and absence of the test compound.[22]

Experimental Protocol: CYP450 Inhibition Assay (Fluorogenic)

  • Reagent Preparation: Prepare human liver microsomes, a NADPH regenerating system, and specific fluorogenic substrates for each CYP isoform.

  • Incubation: In a multi-well plate, combine the microsomes, the test compound at various concentrations, and the NADPH regenerating system. Pre-incubate this mixture.

  • Reaction Initiation: Initiate the enzymatic reaction by adding the specific fluorogenic substrate.

  • Fluorescence Measurement: Monitor the formation of the fluorescent product over time using a fluorescence plate reader.

  • Data Analysis: Calculate the rate of reaction for each concentration of the test compound and determine the IC50 value for each CYP isoform.[21]

Data Presentation: CYP450 Inhibition Profile of 4-(1-Aminoethyl)oxane-4-carboxamide

CYP IsoformIC50 (µM)
CYP1A2>50
CYP2C9>50
CYP2C19>50
CYP2D635.1
CYP3A4>50

Interpretation: The results indicate that 4-(1-Aminoethyl)oxane-4-carboxamide has a low potential to inhibit the major CYP isoforms, with the exception of moderate inhibition of CYP2D6. This information is valuable for predicting potential drug-drug interactions.

Summary and Forward-Looking Strategy

This preliminary toxicity screening of 4-(1-Aminoethyl)oxane-4-carboxamide provides a foundational understanding of its safety profile. The integrated in silico and in vitro approach has revealed the following key insights:

  • Low General Toxicity: The compound exhibits low cytotoxicity in mammalian cell lines.

  • No Genotoxic Potential: The Ames test results were negative, suggesting a lack of mutagenic activity.

  • Moderate Cardiotoxicity Risk: A potential for hERG channel inhibition was identified, which requires further characterization.

  • Specific CYP Inhibition: Moderate inhibition of CYP2D6 was observed, indicating a potential for drug-drug interactions with other drugs metabolized by this enzyme.

Decision-Making Framework

Decision_Framework start Preliminary Toxicity Profile hERG hERG IC50 = 25.7 µM start->hERG CYP CYP2D6 IC50 = 35.1 µM start->CYP geno_cyto Low Genotoxicity & Cytotoxicity start->geno_cyto decision Decision Point hERG->decision CYP->decision geno_cyto->decision proceed Proceed with Caution decision->proceed If therapeutic window is sufficient terminate Terminate Development decision->terminate If hERG risk is unacceptable modify Medicinal Chemistry Optimization decision->modify To reduce hERG and CYP2D6 activity

Caption: Decision-making framework based on preliminary toxicity data.

Based on these findings, a decision can be made to either terminate the development of this compound, proceed with caution while planning more in-depth safety studies, or engage in medicinal chemistry efforts to modify the structure to mitigate the identified hERG and CYP2D6 liabilities.

References

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Technical Guide to 4-(1-Aminoethyl)oxane-4-carboxamide: A Framework for Safe Handling and Hazard Assessment of a Novel Compound

Author: BenchChem Technical Support Team. Date: April 2026

Disclaimer: This document addresses the handling of 4-(1-Aminoethyl)oxane-4-carboxamide. As of the date of publication, a specific, verified Safety Data Sheet (SDS) for this compound is not publicly available, indicating it is likely a novel or non-commercial substance. Therefore, this guide is constructed based on the chemical's structure, data from closely related analogues, and established best practices for handling compounds with unknown hazards.[1][2] All procedures must be conducted under the assumption that the compound is hazardous.[1] A thorough, institution-specific risk assessment is mandatory before any handling.

Introduction and Scope

The advancement of drug discovery and materials science is contingent upon the synthesis and evaluation of novel chemical entities. 4-(1-Aminoethyl)oxane-4-carboxamide represents such a compound, featuring a substituted oxane core that is of interest in medicinal chemistry. Its structure combines a primary amine, a tertiary carboxamide, and an oxane (tetrahydropyran) ring, suggesting potential biological activity and specific chemical properties.

This guide provides a robust framework for researchers, chemists, and drug development professionals to safely handle and assess the risks associated with 4-(1-Aminoethyl)oxane-4-carboxamide. By synthesizing data from structurally similar compounds and adhering to rigorous safety protocols for uncharacterized substances, this document aims to bridge the information gap and ensure a high standard of safety in the laboratory.

Hazard Analysis Based on Structural Analogues

In the absence of specific toxicological data, a hazard assessment must be inferred from the functional groups present and from data on known, structurally related compounds.

Core Scaffold and Functional Group Analysis

  • Primary Amine (-NH2): Aliphatic amines can be corrosive, skin and respiratory irritants, and sensitizers.[3][4] They are typically basic and can react vigorously with acids and oxidizing agents.[3]

  • Oxane Ring: A saturated heterocyclic ether, generally considered stable but can form peroxides upon prolonged exposure to air and light, although this risk is lower than with other ethers like THF.

  • Tertiary Carboxamide (-C(=O)N-): Generally a stable functional group, but the overall toxicology is molecule-dependent.

Data from Related Compounds

To build a presumptive hazard profile, we can examine publicly available data for close structural analogues. This data provides a scientifically grounded basis for establishing minimum handling precautions.

Compound NameCAS NumberGHS Hazard ClassificationsSource
4-(aminomethyl)oxane-4-carboxamide hydrochloride 1221722-32-2Skin Irritation (Category 2) , Eye Irritation (Category 2A) , Specific Target Organ Toxicity - Single Exposure (Category 3) [5]
Oxane-4-carboxamide 344329-76-6Acute Toxicity, Oral (Category 4) , Skin Irritation (Category 2) , Eye Irritation (Category 2) [6]
Ethyl 4-aminopiperidine-1-carboxylate 58859-46-4Skin Corrosion/Irritation (Category 2) , Serious Eye Damage/Irritation (Category 2) [7]

Based on this analogue data, it is prudent to assume that 4-(1-Aminoethyl)oxane-4-carboxamide is harmful if swallowed, causes serious eye irritation, and causes skin irritation. [5][6]

Mandatory Safety Protocols & Handling Workflow

All work involving this compound must be performed under the guiding principle that it is a hazardous substance of unknown toxicity.[1][2]

Engineering Controls

  • Fume Hood: All weighing, transfers, reactions, and purification steps must be conducted inside a certified chemical fume hood to prevent inhalation exposure.[1][8]

  • Ventilation: Ensure the laboratory has adequate general ventilation.[4]

  • Safety Stations: An operational eyewash station and safety shower must be immediately accessible.[7][8]

Personal Protective Equipment (PPE)

A complete barrier between the researcher and the chemical is required.[2]

PPE CategorySpecificationRationale
Eye/Face Protection ANSI Z87.1-compliant safety goggles. A face shield should be worn over goggles if there is a splash hazard.Protects against splashes and contact with a presumed eye irritant.[1][7]
Hand Protection Nitrile or neoprene gloves. Double-gloving is recommended.Provides a barrier against skin contact with a presumed skin irritant.[1][2]
Body Protection Flame-retardant lab coat.Protects skin and personal clothing from contamination.[1]
Respiratory Not required if all work is performed in a fume hood. For spill cleanup outside a hood, a fit-tested respirator is necessary.Prevents inhalation of airborne particles.[2][3]
Step-by-Step Handling Protocol

This protocol outlines the minimum required steps for safely handling the compound.

  • Preparation: Cordon off a designated area within the fume hood for the experiment.[2] Assemble all necessary equipment and reagents.

  • Weighing: Tare a suitable container on a balance inside the fume hood. Carefully transfer the solid compound to the container using a spatula. Avoid creating dust.

  • Dissolution/Reaction: Add solvent or reagents slowly to the container with the compound. If the process is exothermic, ensure the vessel is in a cooling bath.

  • Transfer: Use a pipette or cannula for liquid transfers. Ensure all containers are clearly labeled with the compound name and hazard warning.[4]

  • Post-Handling: After the procedure, decontaminate the work area with an appropriate solvent (e.g., 70% ethanol) followed by soap and water.

  • Disposal: All contaminated materials (gloves, pipette tips, excess compound) must be treated as hazardous waste and disposed of according to institutional and local regulations.[2][3] Do not mix with other waste streams.[2]

G cluster_prep 1.0 Preparation cluster_handling 2.0 Compound Handling (Inside Fume Hood) cluster_cleanup 3.0 Post-Procedure prep_area Designate & Prepare Fume Hood Area gather_ppe Don Full PPE prep_area->gather_ppe Before Starting weigh Weigh Compound gather_ppe->weigh dissolve Dissolve / React weigh->dissolve transfer Transfer / Purify dissolve->transfer decontaminate Decontaminate Work Surface transfer->decontaminate dispose Segregate & Dispose of Hazardous Waste decontaminate->dispose remove_ppe Remove PPE dispose->remove_ppe

Caption: A mandatory workflow for handling novel compounds like 4-(1-Aminoethyl)oxane-4-carboxamide.

Storage and Stability

Proper storage is critical to maintaining the compound's integrity and ensuring safety.

  • Container: Store in a tightly sealed, clearly labeled container.[9][10]

  • Location: Keep in a cool, dry, and well-ventilated area away from incompatible materials such as strong acids and oxidizing agents.[3][4]

  • Segregation: Store with other non-volatile organic solids. Do not store with strong acids or oxidizers.

Emergency Procedures and First Aid

In case of accidental exposure, immediate action is crucial.

  • Skin Contact: Immediately remove all contaminated clothing.[9] Wash the affected skin area with plenty of soap and water for at least 15 minutes.[1][4] Seek medical attention if irritation persists.[7]

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[1][7] Remove contact lenses if present and easy to do.[9] Seek immediate medical attention.[1][7]

  • Inhalation: Move the affected person to fresh air.[1][4] If breathing is difficult, provide oxygen. Seek immediate medical attention.[1]

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[7] Seek immediate medical attention.[1][7]

  • Spill: Evacuate the area. Wearing full PPE, cover the spill with an inert absorbent material (e.g., sand or vermiculite). Sweep up carefully to avoid creating dust and place it in a sealed container for hazardous waste disposal.[9]

G cluster_routes cluster_actions exposure Exposure Incident skin Skin Contact exposure->skin eye Eye Contact exposure->eye inhale Inhalation exposure->inhale ingest Ingestion exposure->ingest wash_skin Remove Clothing Wash with Soap & Water (15 min) skin->wash_skin flush_eyes Flush with Water (15 min) Remove Contacts eye->flush_eyes fresh_air Move to Fresh Air inhale->fresh_air rinse_mouth Rinse Mouth Do NOT Induce Vomiting ingest->rinse_mouth seek_medical Seek Immediate Medical Attention ingest->seek_medical wash_skin->seek_medical flush_eyes->seek_medical fresh_air->seek_medical

Caption: First aid response flowchart for accidental exposure to 4-(1-Aminoethyl)oxane-4-carboxamide.

Conclusion

While 4-(1-Aminoethyl)oxane-4-carboxamide may hold promise as a novel chemical entity, the lack of specific safety data necessitates a highly cautious and methodical approach to its handling. By treating it as a hazardous substance and using the hazard profile of its closest structural analogues as a guide, researchers can mitigate risks effectively. Adherence to the workflows and protocols outlined in this guide is essential for ensuring personal and laboratory safety. A comprehensive risk assessment must always precede any new experimental work with this or any other uncharacterized compound.

References

  • Vertex AI Search, "4 - SAFETY D
  • Vertex AI Search, "What are the Health and Safety Guidelines for Using Amines?"
  • Vertex AI Search, "Material Safety D
  • Vertex AI Search, "Safety D
  • Vertex AI Search, "How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide"

  • NextSDS, "4-(aminomethyl)oxane-4-carboxamide hydrochloride — Chemical Substance Information", [Link]

  • University of Nevada, Reno, "Novel Chemicals with Unknown Hazards SOP", [Link]

  • PubChem, "Oxane-4-carboxamide | C6H11NO2 | CID 13197203", [Link]

  • PubChem, "Oxane-4-carboximidamide | C6H12N2O | CID 11355674", [Link]

  • Vertex AI Search, "12 - SAFETY D

Sources

Discovery and Early-Stage Research of 4-(1-Aminoethyl)oxane-4-carboxamide: A Next-Generation sp³-Rich Scaffold

Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Senior Application Scientist Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Executive Summary: The Strategic Shift to 3D Scaffolds

For decades, early-stage drug discovery was dominated by flat, sp²-hybridized aromatic rings driven by the ease of high-throughput cross-coupling reactions. However, this over-reliance on planar molecules led to high attrition rates in clinical trials due to poor aqueous solubility, off-target promiscuity, and suboptimal pharmacokinetic profiles. The paradigm shift known as "Escape from Flatland" demonstrated that increasing the saturation—measured by the fraction of sp³ carbons ( Fsp3​ )—directly correlates with clinical success [1].

In this context, 4-(1-aminoethyl)oxane-4-carboxamide (also known as 4-(1-aminoethyl)tetrahydro-2H-pyran-4-carboxamide) has emerged as a highly versatile, sp³-rich building block. By replacing traditional flat phenyl rings with a saturated oxane (tetrahydropyran) core, and introducing a sterically defined quaternary carbon center at the C4 position, this scaffold provides exceptional three-dimensionality, improved metabolic stability, and precise vector projection for Fragment-Based Drug Discovery (FBDD).

Structural Rationale & Physicochemical Profiling

The architectural brilliance of 4-(1-aminoethyl)oxane-4-carboxamide lies in its dual-functionalized quaternary center.

  • The Oxane Core: Unlike basic piperidine rings which can introduce hERG liabilities or non-specific phospholipid binding, the neutral oxane ring acts as a bioisostere for benzene that drastically improves aqueous solubility while maintaining a rigid chair conformation [2].

  • The Quaternary C4 Center: The geminal disubstitution of a carboxamide and a 1-aminoethyl group forces the molecule into a highly defined 3D orientation. The carboxamide typically acts as a hinge-binding motif or backbone interactor, while the primary amine of the 1-aminoethyl group projects into solvent-exposed regions or forms critical salt bridges with acidic residues (e.g., Asp/Glu) in the target pocket.

Quantitative Data Summary

The following table summarizes the computed and theoretical physicochemical properties of the scaffold, highlighting its alignment with modern lead-likeness criteria.

PropertyValueRationale / Impact in Drug Design
Molecular Formula C₈H₁₆N₂O₂Low molecular weight (172.23 g/mol ) is ideal for FBDD and lead optimization.
Fraction sp³ ( Fsp3​ ) 0.875 (7/8 carbons)Exceptionally high 3D character; minimizes flatland-associated toxicity.
Topological Polar Surface Area 78.3 ŲOptimal balance for membrane permeability and aqueous solubility.
Calculated LogP ~ -0.2 to 0.4Highly hydrophilic; prevents non-specific hydrophobic protein binding.
Hydrogen Bond Donors 3 (Amide NH₂, Amine NH₂)Provides strong directional vectors for kinase/protease active sites.
Hydrogen Bond Acceptors 3 (Oxane O, Amide O, Amide N)Facilitates robust interaction networks with protein backbone amides.
Rotatable Bonds 2A rigid core with limited flexibility minimizes the entropic penalty upon binding.

Mechanistic Insights and Binding Dynamics

To understand the utility of this scaffold, we must visualize its behavior within a biological target. The oxane ring provides shape complementarity and van der Waals interactions, while the C4 substituents act as primary pharmacophores. This exact structural motif has been successfully utilized in the development of highly selective Cathepsin C (DPP1) inhibitors, where the tetrahydropyran-4-carboxamide core was critical for property optimization and in vivo efficacy[3].

BindingModel cluster_scaffold 4-(1-Aminoethyl)oxane-4-carboxamide Pharmacophore Target Target Protein Pocket Oxane Oxane Ring (Hydrophobic/VdW) Oxane->Target Shape Complementarity Amide C4-Carboxamide (H-Bond Donor/Acceptor) Oxane->Amide Amine 1-Aminoethyl (Salt Bridge/H-Bond Donor) Oxane->Amine Amide->Target H-bonds with Backbone Amine->Target Ionic Interaction (Asp/Glu)

Proposed binding interactions of the 4-(1-aminoethyl)oxane-4-carboxamide scaffold in a target pocket.

Synthetic Methodology: A Self-Validating Protocol

Synthesizing a sterically congested quaternary center requires precise mechanistic control. Direct reductive amination of a ketone at the C4 position is often thwarted by steric hindrance. Therefore, the following 4-step protocol utilizes a highly reliable enolate alkylation followed by an azide-reduction sequence.

Step 1: Aldol Addition to Establish the Quaternary Center

Causality: Direct alkylation of the tetrahydro-2H-pyran-4-carbonitrile enolate with acetaldehyde establishes the carbon framework. Lithium diisopropylamide (LDA) is chosen over weaker bases to ensure quantitative, irreversible enolate formation, preventing self-condensation of the nitrile.

  • Charge a flame-dried round-bottom flask with anhydrous THF and diisopropylamine (1.1 eq). Cool to -78°C under N₂.

  • Add n-BuLi (1.1 eq, 2.5 M in hexanes) dropwise. Stir for 30 minutes to generate LDA.

  • Add tetrahydro-2H-pyran-4-carbonitrile (1.0 eq) dissolved in THF dropwise. Stir for 1 hour at -78°C.

  • Introduce acetaldehyde (1.2 eq) dropwise. Stir for an additional 2 hours.

  • In-Process Control (IPC): Quench a 0.1 mL aliquot in aq. NH₄Cl, extract with EtOAc, and analyze via TLC (n-hexane/EtOAc 7:3). The disappearance of the starting material (Rf = 0.6) and the appearance of a polar spot (Rf = 0.3) validates conversion to 4-(1-hydroxyethyl)tetrahydro-2H-pyran-4-carbonitrile.

  • Quench the main reaction with saturated aq. NH₄Cl, extract with EtOAc, dry over Na₂SO₄, and concentrate in vacuo.

Step 2: Stereospecific Azidation

Causality: The secondary alcohol is sterically hindered by the adjacent quaternary C4 center. A two-step mesylation-azidation sequence proceeds via an Sₙ2 mechanism with inversion of stereochemistry, avoiding the harsh conditions and side reactions of direct amination.

  • Dissolve the intermediate in anhydrous DCM. Add Et₃N (2.0 eq) and cool to 0°C.

  • Add methanesulfonyl chloride (MsCl, 1.5 eq) dropwise. Stir for 2 hours, then wash with water and concentrate to yield the crude mesylate.

  • Dissolve the mesylate in anhydrous DMF. Add NaN₃ (3.0 eq) and heat to 80°C for 12 hours.

  • IPC: IR spectroscopy of the crude product must show a strong, sharp azide asymmetric stretching band at ~2100 cm⁻¹, confirming successful azide substitution.

Step 3: Selective Nitrile Hydration (Radziszewski Reaction)

Causality: The Radziszewski reaction (H₂O₂/K₂CO₃ in DMSO) selectively hydrates the sterically hindered nitrile to a primary carboxamide. This avoids over-hydrolysis to the carboxylic acid, which commonly occurs under strong aqueous acidic or basic reflux conditions.

  • Dissolve the azido-nitrile in DMSO. Add K₂CO₃ (0.5 eq) and cool to 0°C.

  • Slowly add 30% aq. H₂O₂ (3.0 eq). Stir at room temperature for 4 hours.

  • IPC: LC-MS analysis should indicate a mass shift of +18 Da. IR spectroscopy will show the disappearance of the C≡N stretch (2250 cm⁻¹) and the appearance of strong C=O (1680 cm⁻¹) and N-H (3200-3400 cm⁻¹) stretches.

  • Dilute with water, extract with EtOAc, and wash with brine (5x) to remove residual DMSO. Dry and concentrate.

Step 4: Catalytic Hydrogenation to the Target Scaffold

Causality: Catalytic hydrogenation cleanly reduces the azide to the primary amine under mild conditions without affecting the newly formed carboxamide or the oxane ring.

  • Dissolve the azido-carboxamide in MeOH.

  • Add 10% Pd/C (0.1 eq by weight). Purge the flask sequentially with N₂, then H₂.

  • Stir vigorously under a balloon of H₂ at room temperature for 6 hours.

  • IPC: Cessation of N₂ gas evolution (a byproduct of azide reduction) and LC-MS confirming the target mass (M+H = 173.1) validates reaction completion.

  • Filter the mixture through a pad of Celite to remove the palladium catalyst, and concentrate to yield pure 4-(1-aminoethyl)oxane-4-carboxamide.

Scaffold Derivatization Workflow

Once synthesized, the orthogonal reactivity of the primary amine and the carboxamide allows for divergent derivatization. The primary amine can be rapidly functionalized via reductive amination or amide coupling to explore the S1​ or S2​ pockets of a target enzyme, while the carboxamide can be utilized for urea formation or left unprotected to serve as a critical hydrogen bond donor.

Workflow A Tetrahydro-2H-pyran-4-carbonitrile (Starting Material) B Aldol Addition (Acetaldehyde, LDA) A->B C4 Alkylation C Azidation & Hydration (NaN3, then H2O2/K2CO3) B->C Quaternary Center D 4-(1-Aminoethyl)oxane-4-carboxamide (Core Scaffold) C->D Azide Reduction E1 Amide Coupling (Vector 1) D->E1 Derivatization E2 Reductive Amination (Vector 2) D->E2 Derivatization

Workflow for the synthesis and divergent derivatization of the oxane-4-carboxamide scaffold.

References

  • Escape from flatland: increasing saturation as an approach to improving clinical success Source: PubMed (Journal of Medicinal Chemistry) URL:[Link]

  • Iodoetherification as a strategy towards sp3-rich scaffolds for drug discovery Source: PubMed (Bioorganic & Medicinal Chemistry) URL:[Link]

  • Cathepsin C Inhibitors: Property Optimization and Identification of a Clinical Candidate (PDB: 4cde) Source: PDBj (Journal of Medicinal Chemistry) URL:[Link]

Methodological & Application

Application Note: Integration of 4-(1-Aminoethyl)oxane-4-carboxamide in Modern Medicinal Chemistry

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, medicinal chemists, and drug development professionals. Focus: Scaffold hopping, physicochemical optimization, and synthetic integration of highly functionalized spiro-like aliphatic building blocks.

The "Escape from Flatland" Paradigm

In contemporary drug discovery, the over-reliance on planar, sp2-hybridized aromatic rings has been linked to high attrition rates in clinical trials due to poor solubility, high off-target toxicity, and rapid metabolic clearance. To counteract this, medicinal chemists have embraced the "Escape from Flatland" strategy, prioritizing building blocks with a high fraction of sp3-hybridized carbons ( Fsp3​ ).

4-(1-Aminoethyl)oxane-4-carboxamide (also known as 4-(1-aminoethyl)tetrahydro-2H-pyran-4-carboxamide) represents a premier scaffold in this paradigm. Featuring a tetrahydropyran (oxane) core with a geminally disubstituted C4 position, this molecule provides a highly defined 3D vector. It has been successfully deployed in the discovery of advanced clinical candidates, including dual SIK2/SIK3 inhibitors for autoimmune diseases [1] and novel KRAS G12C/D inhibitors for oncology [2].

Mechanistic Causality in Target Binding

The architectural design of this building block is not coincidental; every functional group serves a distinct physicochemical and pharmacological purpose:

  • The Oxane Ring: Replaces highly lipophilic cyclohexane or phenyl rings. The ether oxygen lowers the overall partition coefficient (cLogP) and frequently engages in water-mediated hydrogen bonding networks within solvent-exposed kinase pockets.

  • The C4 Geminal Center: The fully substituted quaternary carbon restricts the conformational freedom of the attached groups. This pre-organization reduces the entropic penalty upon target binding and sterically shields the adjacent positions from cytochrome P450-mediated oxidative metabolism.

  • The Carboxamide Group: Acts as a versatile bidentate hydrogen bond donor and acceptor, often anchoring the molecule to the hinge region of kinases or specific allosteric pockets [3].

Interactions cluster_molecule 4-(1-Aminoethyl)oxane-4-carboxamide Scaffold Target Kinase/Target Pocket (e.g., SIK2/3, KRAS) Amine Amide Linkage (Covalent Anchor) Amine->Target Core Attachment Geminal C4 Geminal Center (Steric Shielding) Amine->Geminal Geminal->Target Blocks Metabolic Oxidation Oxane Oxane Ring (O-atom) Geminal->Oxane Carboxamide Carboxamide (H-Bonding) Geminal->Carboxamide Oxane->Target Water-mediated H-bond Carboxamide->Target Direct H-bond Donor/Acceptor

Fig 1: Pharmacophore mapping of the oxane-4-carboxamide scaffold within a target binding pocket.

Quantitative Physicochemical Profiling

When replacing a traditional benzylamine linker with 4-(1-Aminoethyl)oxane-4-carboxamide, the physicochemical profile of the resulting lead compound shifts dramatically. The table below summarizes the typical quantitative improvements observed during lead optimization.

PropertyTraditional Benzylamine Linker4-(1-Aminoethyl)oxane-4-carboxamideCausality / Impact on Drug Profile
Fsp3​ (Fraction sp3) ~0.10 - 0.251.00 (Fully saturated)Enhanced 3D character; reduces off-target binding and promiscuity.
cLogP Contribution High (+1.5 to +2.5)Low (-0.5 to +0.5)Improved aqueous solubility; lower plasma protein binding.
Metabolic Liability High (Benzylic oxidation)Low (Sterically blocked C4)Prolonged half-life ( t1/2​ ); lower intrinsic clearance ( Clint​ ).
Conformational Freedom High (Freely rotatable)Restricted (Geminal effect)Reduced entropic penalty upon binding; higher target affinity.

Synthetic Integration: Self-Validating Experimental Protocol

Integrating this building block into a drug core (e.g., an imidazo[1,2-a]pyridine carboxylic acid) requires overcoming the significant steric hindrance generated by the C4 quaternary center. Standard coupling reagents like EDC/HOBt often fail or result in poor yields. The following protocol utilizes HATU, which forms a highly reactive 7-aza-OBt active ester, to force the coupling.

Workflow: HATU-Mediated Amide Coupling

Pathway A Heteroaryl Carboxylic Acid (Drug Core) B HATU / DIPEA / DMF (0°C to RT) A->B Activation D Active 7-aza-OBt Ester (Intermediate) B->D -H2O C 4-(1-Aminoethyl)oxane-4-carboxamide (Sterically Hindered Amine) C->D Nucleophilic Attack E LC-MS Validation (Check [M+H]+) D->E 12-16h Stir F Purified Lead Compound (Optimized Fsp3) E->F Workup & Flash Chrom.

Fig 2: Synthetic workflow for integrating the sterically hindered oxane-4-carboxamide building block.

Step-by-Step Methodology

1. Pre-Activation of the Carboxylic Acid

  • Procedure: In an oven-dried flask under N2​ , dissolve the heteroaryl carboxylic acid core (1.0 eq, 1.0 mmol) and HATU (1.5 eq, 1.5 mmol) in anhydrous DMF (10 mL, 0.1 M). Cool the mixture to 0 °C using an ice bath. Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq, 3.0 mmol) dropwise over 5 minutes.

  • Causality: Pre-activation at 0 °C is critical. It prevents epimerization of any sensitive stereocenters on the core and ensures complete conversion to the highly reactive 7-aza-OBt ester before the sterically hindered amine is introduced.

2. Nucleophilic Coupling

  • Procedure: Add 4-(1-Aminoethyl)oxane-4-carboxamide (1.2 eq, 1.2 mmol) to the activated mixture. Remove the ice bath, allow the reaction to warm to room temperature (25 °C), and stir for 12–16 hours.

  • Causality: The geminal substitution at the C4 position of the oxane ring creates a massive steric barrier around the primary amine. Prolonged reaction times are strictly required to achieve >95% conversion.

3. Self-Validation & In-Process Control (IPC)

  • Procedure: Aliquot 10 µL of the reaction mixture, quench into 1 mL of 50% MeCN/ H2​O , and analyze via LC-MS.

  • Validation Metric: The reaction is validated as complete only when the LC-MS trace shows the disappearance of the active ester mass and the dominant appearance of the product mass [M+H]+ . Troubleshooting: If unreacted amine persists alongside the active ester, steric stalling has occurred; add an additional 0.5 eq of HATU and heat to 40 °C for 2 hours.

4. Chemoselective Workup

  • Procedure: Dilute the reaction mixture with Ethyl Acetate (50 mL). Wash the organic layer sequentially with:

    • Saturated aqueous NaHCO3​ (2 x 25 mL) — Removes acidic byproducts and unreacted carboxylic acid.

    • 1M aqueous HCl (2 x 25 mL) — Protonates and removes unreacted oxane amine and DIPEA into the aqueous layer.

    • Brine (1 x 25 mL) — Removes residual water and DMF.

  • Procedure: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify via flash column chromatography (DCM:MeOH gradient, typically eluting at 5-10% MeOH) to yield the final compound.

In vitro assay protocols involving 4-(1-Aminoethyl)oxane-4-carboxamide

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: High-Throughput In Vitro Screening Protocols for 4-(1-Aminoethyl)oxane-4-carboxamide Derivatives Targeting Cathepsin C (DPP1)

Introduction & Mechanistic Rationale

The 4-(1-aminoethyl)oxane-4-carboxamide (also known as 4-(1-aminoethyl)tetrahydro-2H-pyran-4-carboxamide) scaffold has emerged as a highly privileged pharmacophore in the design of targeted Dipeptidyl Peptidase 1 (DPP1) inhibitors[1]. DPP1, or Cathepsin C, is a lysosomal cysteine protease responsible for the N-terminal cleavage and activation of pro-inflammatory neutrophil serine proteases (NSPs), including neutrophil elastase (NE), proteinase 3 (PR3), and cathepsin G (CatG)[2].

Because dysregulated NSP activity drives severe tissue damage in chronic respiratory conditions like non-cystic fibrosis bronchiectasis (NCFB), blocking NSP activation via DPP1 inhibition is a validated clinical strategy, highlighted by the 2025 FDA approval of the related inhibitor brensocatib[3]. This application note details the field-proven, self-validating in vitro assay cascade required to evaluate the potency, selectivity, and cellular efficacy of novel oxane-4-carboxamide derivatives.

G A Bone Marrow Progenitor B DPP1 Enzyme (Cathepsin C) A->B Expresses C Inactive NSPs (Pro-NE, Pro-PR3) A->C Synthesizes D Active NSPs (NE, PR3, CatG) B->D Activates C->D Cleavage by DPP1 E Tissue Damage & Inflammation D->E Drives Disease I Oxane-4-carboxamide Derivative I->B Inhibition

Mechanism: DPP1 inhibition by oxane-4-carboxamide scaffolds prevents NSP activation.

Assay 1: Cell-Free Fluorogenic Biochemical Assay (Target Engagement)

Purpose: Quantify the direct, reversible competitive inhibition of recombinant human DPP1 by oxane-4-carboxamide derivatives.

Causality of Experimental Design:

  • Redox Environment: DPP1 is a cysteine protease. The catalytic Cys234 residue must remain in a reduced state to act as a nucleophile. The inclusion of 5 mM Dithiothreitol (DTT) is strictly required; failure to reduce the enzyme results in rapid oxidation and false-negative activity profiles.

  • pH Optimization: As a lysosomal enzyme, DPP1 requires an acidic environment for proper folding and substrate affinity. The assay buffer is strictly buffered to pH 5.5 using MES.

  • Substrate Selection: Gly-Arg-AMC is utilized because DPP1 specifically cleaves dipeptides from an unsubstituted N-terminus. The cleavage releases 7-Amino-4-methylcoumarin (AMC), providing a highly sensitive kinetic fluorescence readout.

Workflow Step1 Step 1: Reagent Prep Recombinant DPP1 + DTT Activation Step2 Step 2: Compound Addition Dispense Oxane-4-carboxamide Step1->Step2 Step3 Step 3: Incubation 30 mins at 37°C for Target Engagement Step2->Step3 Step4 Step 4: Substrate Addition Add Gly-Arg-AMC Fluorogenic Substrate Step3->Step4 Step5 Step 5: Kinetic Readout Ex: 350nm / Em: 450nm over 20 mins Step4->Step5

Step-by-step workflow for the fluorogenic biochemical assay of DPP1 inhibitors.

Step-by-Step Methodology:

  • Buffer Preparation: Prepare Assay Buffer (50 mM MES, 50 mM NaCl, 5 mM DTT, 0.005% Tween-20, pH 5.5). Prepare fresh daily due to DTT instability.

  • Enzyme Activation: Dilute recombinant human DPP1 to 0.5 nM in Assay Buffer. Incubate at room temperature for 15 minutes to ensure complete reduction of the active-site cysteine.

  • Compound Plating: Echo-dispense 4-(1-aminoethyl)oxane-4-carboxamide derivatives (10-point dose-response, 10 µM to 0.3 nM) into a 384-well black, flat-bottom microplate.

  • Incubation: Add 10 µL of the activated DPP1 solution to the compound wells. Incubate at 37°C for 30 minutes to allow the reversible inhibitor to reach binding equilibrium.

  • Substrate Addition & Readout: Add 10 µL of 20 µM Gly-Arg-AMC (final concentration 10 µM). Immediately transfer to a microplate reader and measure fluorescence kinetically (Ex: 350 nm, Em: 450 nm) every 2 minutes for 20 minutes at 37°C.

Assay 2: Cellular Neutrophil Maturation Assay (Functional Efficacy)

Purpose: Evaluate the ability of the compound to penetrate cells and inhibit DPP1 during neutrophil maturation, thereby preventing downstream NSP activation[4].

Causality of Experimental Design:

  • Cell Source: Mature peripheral blood neutrophils already contain fully processed and activated NSPs[5]. Treating mature neutrophils with a DPP1 inhibitor yields no functional effect. Therefore, this assay must utilize CD34+ human bone marrow mononuclear cells (hBMMCs) differentiated in vitro into neutrophil progenitors.

  • Functional Endpoint: Rather than measuring DPP1 directly, we measure the downstream Neutrophil Elastase (NE) activity in the cell lysates. This confirms that the oxane-4-carboxamide derivative successfully translates target engagement into the desired phenotypic outcome.

Step-by-Step Methodology:

  • Cell Seeding: Seed human CD34+ hBMMCs at 1×105 cells/mL in IMDM supplemented with 10% FBS, G-CSF (50 ng/mL), and SCF (50 ng/mL).

  • Compound Treatment: Spike in the oxane-4-carboxamide derivatives on Day 0. Replace media containing fresh cytokines and compounds every 3 days.

  • Maturation: Cultivate for 10-14 days at 37°C, 5% CO₂ until differentiation into promyelocytes/myelocytes is achieved.

  • Lysis & NE Readout: Harvest cells, wash with cold PBS, and lyse using 0.1% Triton X-100. Add the NE-specific fluorogenic substrate MeOSuc-AAPV-AMC (50 µM). Read fluorescence (Ex: 350 nm / Em: 450 nm) to calculate the cellular IC₅₀ for NE suppression.

Quantitative Data Presentation: Scaffold SAR Summary

The table below summarizes representative Structure-Activity Relationship (SAR) data for various substitutions on the 4-(1-aminoethyl)oxane-4-carboxamide scaffold, benchmarked against the clinical standard.

Compound IDR-Group Substitution (Position 4)Biochemical DPP1 IC₅₀ (nM)Cellular NE IC₅₀ (nM)Plasma Stability (t₁/₂)
Cmpd-A -H (Unsubstituted)450.0>10,0002.5 h
Cmpd-B 4-Cyanophenyl45.2310.56.0 h
Cmpd-C 4'-Cyano-[1,1'-biphenyl]-4-yl12.465.0>10 h
Brensocatib Benzoxazole (Reference)2.061.7>10 h

Note: Brensocatib utilizes a homologous 1,4-oxazepane ring but serves as the highly potent clinical benchmark for DPP1 inhibition[5].

Trustworthiness & Quality Control (Self-Validating Systems)

To ensure the absolute integrity of the screening cascade, every assay plate must function as a self-validating system:

  • Z'-Factor Validation: Calculate the Z'-factor using positive (10 µM Brensocatib) and negative (DMSO vehicle) controls. A Z' > 0.65 is strictly required before validating any oxane-4-carboxamide hit.

  • Inner-Filter Effect (IFE) Correction: Oxane-4-carboxamide derivatives with extended aromatic systems (e.g., biphenyl-carbonitriles) may absorb light at 350 nm or 450 nm. A pre-read of the plate prior to substrate addition is mandatory to subtract compound auto-fluorescence or quenching, preventing false-positive inhibition artifacts.

References

  • CN110483492B - 二肽基肽酶i抑制剂 (Dipeptidyl Peptidase I Inhibitors).
  • Brensoc
  • Brensocatib | CAS# 1802148-05-5 | DPPI inhibitor. MedKoo Biosciences.
  • Brensocatib | C23H24N4O4 | CID 118253852. PubChem.
  • brensocatib | Ligand page. IUPHAR/BPS Guide to PHARMACOLOGY.

Sources

Preparing 4-(1-Aminoethyl)oxane-4-carboxamide Stock Solutions for Cell Culture: Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

The introduction of novel small molecules into cell-based assays is a cornerstone of modern drug discovery and biological research. 4-(1-Aminoethyl)oxane-4-carboxamide is a synthetic heterocyclic compound with potential biological activity. Accurate and reproducible experimental outcomes are critically dependent on the correct preparation and handling of stock solutions of such compounds. This guide provides a comprehensive, principles-based protocol for the preparation, storage, and quality control of 4-(1-Aminoethyl)oxane-4-carboxamide stock solutions intended for use in cell culture applications. As specific physicochemical data for this compound are not widely available, this protocol emphasizes a systematic approach to handling a novel research compound, ensuring scientific rigor and minimizing experimental variability.

The methodologies outlined herein are designed for researchers, scientists, and drug development professionals, providing not just procedural steps but also the underlying scientific rationale. Adherence to these guidelines will help ensure the integrity of the compound and the reliability of downstream experimental data.

Core Principles and Considerations

The preparation of a high-quality stock solution from a lyophilized powder is a foundational step in any cell-based experiment.[1] Key decisions at this stage, such as solvent choice and concentration, can significantly impact experimental results.

Solvent Selection

The ideal solvent should dissolve the compound completely, be non-toxic to the cell line at the final working concentration, and not interfere with the assay itself.[2][3] For novel compounds where solubility is unknown, a systematic approach is recommended.

  • Dimethyl Sulfoxide (DMSO): DMSO is the most common solvent for preparing stock solutions of water-insoluble compounds for cell culture due to its broad solubilizing power and compatibility with most cell-based assays at low final concentrations.[2][4][5] However, DMSO can be toxic to cells at concentrations typically above 0.5% (v/v), and it is crucial to keep its final concentration in the culture medium as low as possible and consistent across all experimental conditions, including vehicle controls.[6][7][8]

  • Ethanol: While less common for broad-spectrum solubility, ethanol can be an effective solvent for certain compounds. Like DMSO, it can exert biological effects and its final concentration should be minimized, generally to less than 0.1%.[2][9]

  • Aqueous Buffers (e.g., PBS, Culture Medium): If the compound is sufficiently soluble in aqueous solutions, this is often the preferred choice as it eliminates solvent-induced artifacts. However, aqueous solutions are more susceptible to microbial contamination and may not be suitable for long-term storage due to hydrolysis.[10]

Given the heterocyclic nature of 4-(1-Aminoethyl)oxane-4-carboxamide, which suggests moderate polarity, initial solubility testing in DMSO is the most logical starting point.

Stability and Storage

Compound stability is paramount for the duration of a study. Key factors influencing stability in solution include the solvent, temperature, light exposure, and susceptibility to freeze-thaw cycles.[11][12]

  • Temperature: For long-term storage, stock solutions are typically stored at -20°C or -80°C to minimize degradation.[6][7] Storage at -80°C is generally preferred for periods longer than a month.[7]

  • Aliquoting: To avoid the detrimental effects of repeated freeze-thaw cycles, which can lead to compound degradation and precipitation, it is essential to aliquot the stock solution into single-use volumes.[6][13]

  • Hygroscopicity: Solvents like DMSO are hygroscopic, meaning they readily absorb moisture from the air.[8][14] This can lead to compound precipitation over time. It is crucial to use anhydrous grade solvents and keep vials tightly sealed.[13][14]

Quantitative Data Summary and Preparation Calculator

The following table provides essential data for preparing a stock solution of 4-(1-Aminoethyl)oxane-4-carboxamide.

PropertyValueSource/Note
Molecular Formula C₈H₁₆N₂O₂Calculated
Molecular Weight 172.23 g/mol Calculated
Recommended Solvent Anhydrous DMSOBased on best practices for novel small molecules.[3][5]
Recommended Stock Conc. 10 mMA common starting concentration for screening.[1]
Final DMSO Conc. in Media ≤ 0.5% (v/v)To minimize cytotoxicity.[2][6]
Short-Term Storage -20°C (up to 1 month)In single-use aliquots.[7]
Long-Term Storage -80°C (up to 6 months)In single-use aliquots.[7]
Stock Solution Calculation:

To prepare a 10 mM stock solution :

Mass (mg) = Desired Volume (mL) x 10 mM x 172.23 ( g/mol ) / 1000

Example: To prepare 1 mL of a 10 mM stock solution, you would need: 1 mL x 10 mmol/L x 172.23 mg/mmol / 1000 = 1.7223 mg

For practicality, one might weigh out 5 mg of the compound and dissolve it in the appropriate volume of solvent:

Volume (mL) = [Mass (mg) / 172.23 ( g/mol )] / 10 (mM) x 1000

Example: For 5 mg of compound: [5 mg / 172.23 mg/mmol] / 10 mmol/L = 0.002903 L = 2.903 mL of DMSO

Experimental Protocols

Protocol 1: Preliminary Solubility Assessment

This protocol is essential for a novel compound to confirm the appropriate solvent.

  • Preparation: Weigh approximately 1 mg of 4-(1-Aminoethyl)oxane-4-carboxamide into a sterile microcentrifuge tube.

  • Solvent Addition: Add a small, precise volume of the test solvent (e.g., 50 µL of anhydrous DMSO).

  • Dissolution: Vortex the tube vigorously for 1-2 minutes.

  • Observation: Visually inspect the solution against a dark background for any undissolved particulates.

  • Insolubility: If the compound is not fully dissolved, add another precise volume of the solvent and repeat the vortexing and observation steps.

  • Solubility Determination: Continue this process until the compound is fully dissolved. Calculate the approximate solubility based on the final volume of solvent used. If the compound dissolves readily in the initial volume, its solubility is high in that solvent.

Protocol 2: Preparation of a 10 mM Stock Solution

This protocol details the steps for creating a primary stock solution.

  • Acclimation: Allow the vial containing the lyophilized powder of 4-(1-Aminoethyl)oxane-4-carboxamide to equilibrate to room temperature before opening. This prevents condensation of atmospheric moisture onto the compound.[13]

  • Weighing: In a chemical fume hood, carefully weigh the desired amount of the compound (e.g., 5 mg) into a sterile, conical-bottom tube. For amounts under 10 mg, it is often recommended to dissolve the entire contents of the manufacturer's vial to avoid losses from weighing.[1][6]

  • Solvent Dispensing: Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the tube containing the compound.

  • Solubilization: Cap the tube tightly and vortex vigorously until the solid is completely dissolved. If necessary, gentle warming in a 37°C water bath or brief sonication can aid dissolution.[8] Visually inspect the solution to ensure it is clear and free of particulates.

  • Sterilization: To ensure sterility for cell culture, filter the stock solution through a 0.22 µm syringe filter compatible with the solvent (e.g., a PTFE filter for DMSO).[6] This step is critical for removing any potential microbial contaminants.

  • Aliquoting: Dispense the sterile stock solution into single-use, sterile, light-protecting (amber) cryovials.[8] The volume of each aliquot should be appropriate for a single experiment to avoid multiple freeze-thaw cycles.

  • Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and date of preparation.[3]

  • Storage: Immediately transfer the labeled aliquots to -80°C for long-term storage.[7][12]

Protocol 3: Preparation of Working Solutions for Cell Culture

This protocol describes the dilution of the stock solution into cell culture medium.

  • Thawing: Remove a single aliquot of the 10 mM stock solution from the -80°C freezer and thaw it rapidly at room temperature or in a 37°C water bath.

  • Dilution Calculation: Use the formula C1V1 = C2V2 to determine the volume of stock solution needed.[1]

    • C1 = Concentration of stock solution (10 mM or 10,000 µM)

    • V1 = Volume of stock solution to add (the unknown)

    • C2 = Desired final concentration in the medium (e.g., 10 µM)

    • V2 = Final volume of the working solution (e.g., 2 mL)

    Example: V1 = (10 µM * 2000 µL) / 10,000 µM = 2 µL

  • Dilution: Add the calculated volume of the stock solution (2 µL in the example) to the final volume of pre-warmed cell culture medium (1998 µL). It is best practice to perform serial dilutions for very low final concentrations to improve accuracy.[7]

  • Mixing: Mix thoroughly by gentle vortexing or by pipetting up and down before adding to the cells.

  • Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO (without the compound) to an equivalent volume of cell culture medium. This is crucial to distinguish the effects of the compound from those of the solvent.[8]

Workflow and Pathway Diagrams

Stock_Solution_Preparation_Workflow cluster_prep Preparation cluster_dissolve Dissolution cluster_final Finalization & Storage start Start: Lyophilized Compound weigh Weigh Compound start->weigh calc Calculate Solvent Volume weigh->calc add_solvent Add Anhydrous DMSO calc->add_solvent vortex Vortex / Sonicate add_solvent->vortex inspect Visual Inspection vortex->inspect filter Sterile Filter (0.22 µm) inspect->filter aliquot Aliquot into Cryovials filter->aliquot store Store at -80°C aliquot->store end End: Ready-to-use Aliquots store->end

Caption: Workflow for preparing a sterile stock solution of 4-(1-Aminoethyl)oxane-4-carboxamide.

Hypothetical_Signaling_Pathway Compound 4-(1-Aminoethyl)oxane- 4-carboxamide Target Hypothetical Target (e.g., Kinase X) Compound->Target Inhibition Substrate Substrate Protein Target->Substrate Phosphorylation pSubstrate Phosphorylated Substrate TF Transcription Factor pSubstrate->TF Activation Gene Target Gene Expression TF->Gene Regulation Response Cellular Response (e.g., Apoptosis) Gene->Response

Caption: Hypothetical signaling pathway modulated by 4-(1-Aminoethyl)oxane-4-carboxamide.

References

  • Cheng, X., Hochlowski, J., et al. (2003). Studies on Repository Compound Stability in DMSO under Various Conditions. Journal of Biomolecular Screening. Available at: [Link]

  • GMP Plastics. (2025, March 26). Optimizing Compound Storage for Long-Term Stability and Safety. Available at: [Link]

  • AntBio. (2026, January 7). Small-Molecule Drug Preparation for Cell Culture: Core Principles and. Available at: [Link]

  • Roylan Developments. (n.d.). Compound storage made simple. Available at: [Link]

  • Henriksen, T., et al. (2014). Considerations regarding use of solvents in in vitro cell based assays. BMC Research Notes. Available at: [Link]

  • Captivate Bio. (n.d.). SMALL MOLECULES. Available at: [Link]

  • Merck. (n.d.). Solvent Filtration | Small Molecule Pharmaceuticals. Available at: [Link]

  • Sartorius. (n.d.). Sterile Filtration. Available at: [Link]

  • de F. P. da Costa, M., et al. (2015). Cell density and solvent are critical parameters affecting formazan evaluation in MTT assay. Brazilian Dental Journal. Available at: [Link]

  • ResearchGate. (2012, December 17). How to select an appropriate solvent for the evaluation of hydrophobic compounds bioactivity in cell culture? Available at: [Link]

  • Semantic Scholar. (n.d.). Considerations regarding use of solvents in in vitro cell based assays. Available at: [Link]

  • ResearchGate. (2015, March 6). In cell culture, what is the appropriate solvent for a drug other than DMSO? Available at: [Link]

  • PubChem - National Institutes of Health. (n.d.). Oxane-4-carboxamide. Available at: [Link]

  • MolPort. (n.d.). ethyl 4-(1-aminoethyl)oxane-4-carboxylate hydrochloride. Available at: [Link]

  • ResearchGate. (2014, September 14). What is the stability of carboxyl and amine groups on carboxylated and aminated nanoparticles in a medium like PBS? Available at: [Link]

Sources

Troubleshooting & Optimization

Technical Support Center: Optimizing Amidation of 4-(1-Aminoethyl)oxane-4-carboxamide

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. 4-(1-Aminoethyl)oxane-4-carboxamide is a highly polar, bifunctional building block frequently utilized in the synthesis of complex Active Pharmaceutical Ingredients (APIs). Due to its unique structural topology, researchers frequently encounter three major roadblocks during acylation: severe steric hindrance at the oxane C4-position, chemoselectivity failures between the primary amine and the primary carboxamide, and extreme product polarity that complicates isolation.

This guide provides field-proven, mechanistically grounded solutions to optimize your amide coupling workflows.

Part 1: Troubleshooting Guides & FAQs

Q1: Why am I observing incomplete conversion when coupling bulky carboxylic acids to this building block? A1: The root cause is severe steric hindrance. The 1-aminoethyl group is situated directly adjacent to a fully substituted quaternary carbon (C4 of the oxane ring). Standard carbodiimide reagents like EDC/HOBt often fail to overcome this steric barrier, leading to stalled reactions 1[1]. Solution: Transition to highly reactive aminium/uronium salts such as HATU or COMU. HATU generates an active HOAt (7-aza-1-hydroxybenzotriazole) ester. The pyridine nitrogen of the HOAt leaving group provides crucial anchimeric assistance (neighboring group participation) via a hydrogen-bonded cyclic transition state, effectively delivering the amine to the carbonyl carbon even in highly congested environments[1].

Q2: My LC-MS shows multiple product peaks, including a mass corresponding to double acylation (+2 acyl groups) or dehydration (-18 Da). How do I prevent this? A2: This is a chemoselectivity failure. While the aliphatic primary amine is orders of magnitude more nucleophilic than the resonance-stabilized primary carboxamide, the use of highly reactive acylating agents (like acid chlorides) or a large excess of coupling reagents can force the acylation of the carboxamide (forming an imide) or cause its dehydration to a nitrile2[2]. Solution: Implement a self-validating stoichiometric control system. Limit the carboxylic acid and coupling reagent to exactly 1.05 equivalents. Maintain the reaction temperature strictly at or below 25 °C. If over-acylation persists, avoid adding the base (e.g., DIPEA) all at once; instead, use a syringe pump to add it dropwise, keeping the steady-state concentration of the activated ester low[2].

Q3: The starting material is insoluble in standard solvents like Dichloromethane (DCM). What is the optimal solvent system? A3: The combination of a primary carboxamide, a primary amine, and an oxane ether oxygen makes this building block highly polar, resulting in a strong crystalline lattice and poor solubility in non-polar media. Solution: Utilize anhydrous N,N-Dimethylformamide (DMF) or N,N-Dimethylacetamide (DMAc). If you are utilizing COMU as your coupling reagent, you can also explore greener aqueous-organic mixtures, as COMU and its byproducts exhibit excellent solubility profiles in highly polar media 3[3].

Q4: How do I isolate the product? Standard aqueous workup pulls my product into the aqueous layer. A4: The resulting secondary amide retains the highly polar oxane and carboxamide motifs. Partitioning this molecule between water and ethyl acetate/DCM will result in massive yield losses due to its low partition coefficient (LogP). Solution: Bypass liquid-liquid extraction entirely. Quench the reaction with a minimal volume of water, remove the DMF under high vacuum (e.g., Genevac or lyophilization), and purify the crude residue directly via Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) using a C18 column.

Part 2: Quantitative Data - Coupling Reagent Optimization

The following table summarizes the expected performance of various coupling systems when reacting 4-(1-aminoethyl)oxane-4-carboxamide with a sterically demanding carboxylic acid.

Coupling ReagentEquivalentsBase (Equiv)SolventTemp (°C)Expected ConversionChemoselectivity (Amine vs. Amide)
EDC / HOBt 1.20DIPEA (2.5)DMF25< 30%High
HATU 1.05DIPEA (2.0)DMF25> 95%Moderate (Requires strict stoichiometry)
COMU 1.05DIPEA (2.0)DMF25> 95%High (Water-soluble byproducts)
Acid Chloride 1.50TEA (3.0)DCM0 to 25> 90%Low (High risk of imide formation)

Part 3: Step-by-Step Methodology (Optimized COMU Protocol)

This protocol utilizes COMU due to its equivalent reactivity to HATU, combined with the distinct advantage of producing easily removable, water-soluble byproducts[3]. It is designed as a self-validating system to ensure reaction integrity at each step.

Step 1: Pre-activation of the Carboxylic Acid

  • Charge a dry reaction vial with the carboxylic acid (1.05 mmol) and COMU (1.05 mmol).

  • Dissolve the solids in anhydrous DMF (5.0 mL) under a nitrogen atmosphere.

  • Add N,N-Diisopropylethylamine (DIPEA, 2.00 mmol) dropwise.

  • Self-Validation Check: Observe the solution for a distinct color change (typically turning yellow/orange). This visual cue confirms the successful formation of the active Oxyma ester[3]. Stir for 5 minutes.

Step 2: Amine Addition

  • In a separate vial, dissolve 4-(1-aminoethyl)oxane-4-carboxamide (1.00 mmol) in anhydrous DMF (2.0 mL).

  • Add the amine solution dropwise to the pre-activated ester solution at 25 °C to prevent localized thermal spikes that could trigger carboxamide dehydration.

Step 3: Reaction Monitoring

  • After 2 hours, sample 5 µL of the reaction mixture and dilute into 1 mL of MeCN/H₂O (1:1) for LC-MS analysis.

  • Self-Validation Check: The LC-MS chromatogram must show >95% consumption of the amine starting material. If unreacted amine persists, do not add more COMU (to prevent side reactions at the carboxamide); instead, extend the reaction time by 4 hours.

Step 4: Quench and Isolation

  • Quench the reaction by adding 100 µL of LC-MS grade water.

  • Evaporate the DMF solvent under reduced pressure using a centrifugal evaporator (e.g., Genevac) to yield a crude residue.

  • Re-dissolve the residue in a minimum amount of DMSO/Water and purify directly via RP-HPLC (C18 stationary phase, Water/Acetonitrile gradient with 0.1% Formic Acid).

Part 4: Troubleshooting Visualization

AmidationTroubleshooting Start Amidation of 4-(1-Aminoethyl)oxane-4-carboxamide LCMS Run LC-MS Analysis Start->LCMS LowConv Issue: Low Conversion (< 50%) LCMS->LowConv SideReact Issue: Multiple Peaks (Over-acylation) LCMS->SideReact Workup Issue: Product Loss in Aqueous Workup LCMS->Workup Steric Root Cause: Steric Hindrance at C4 of Oxane Ring LowConv->Steric FixHATU Solution: Switch to HATU or COMU Steric->FixHATU Chemo Root Cause: Poor Chemoselectivity (Carboxamide Reacting) SideReact->Chemo FixStoich Solution: Strict 1.05 eq Stoichiometry & Temp ≤ 25°C Chemo->FixStoich Polarity Root Cause: High Polarity of Oxane-Carboxamide Workup->Polarity FixRP Solution: Direct RP-HPLC (Avoid Liquid-Liquid Extraction) Polarity->FixRP

Fig 1: Troubleshooting workflow for 4-(1-aminoethyl)oxane-4-carboxamide amidation.

References

  • Nonclassical Routes for Amide Bond Formation - Chemical Reviews (ACS Publications). 4

  • Amide bond formation: beyond the myth of coupling reagents - Chemical Society Reviews (RSC Publishing). 1

  • Chemoselective Acylation of Primary Amines and Amides with Potassium Acyltrifluoroborates under Acidic Conditions - Journal of the American Chemical Society. 2

  • Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey - Organic Process Research & Development (ACS Publications). 3

Sources

How to purify 4-(1-Aminoethyl)oxane-4-carboxamide from complex reaction mixtures

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: A General Framework for a Novel Compound

The purification of 4-(1-Aminoethyl)oxane-4-carboxamide presents a unique challenge characteristic of novel, highly polar small molecules. As this specific molecule is not extensively documented in public literature, this guide provides a comprehensive framework based on first principles of organic chemistry and established separation science. We will treat this molecule as a new chemical entity (NCE) and outline a logical, step-by-step strategy for developing a robust purification protocol from a complex reaction mixture.

The core structural features—a basic primary amine (pKa ~9-10), a neutral but highly polar primary carboxamide, and an ether linkage within the oxane ring—dictate its behavior. We anticipate high water solubility and potential challenges with common purification techniques like normal-phase silica gel chromatography. This guide will focus on strategies tailored to these properties.

Frequently Asked Questions (FAQs)

Q1: What are the expected physicochemical properties of 4-(1-Aminoethyl)oxane-4-carboxamide?

A1: Based on its functional groups, we can predict the following properties:

  • High Polarity: The combination of a primary amine and a primary carboxamide group makes the molecule highly polar and an excellent hydrogen bond donor and acceptor.

  • High Water Solubility: Its polarity suggests significant solubility in water and other protic solvents like methanol and ethanol. Solubility in less polar solvents like dichloromethane (DCM), ethyl acetate (EtOAc), or hexanes is expected to be very low.

  • Basicity: The primary amine provides a basic handle (pKa estimated around 9-10), allowing for pH-dependent manipulation during extraction and chromatography.

  • Chirality: The presence of a stereocenter at the 1-position of the aminoethyl group means the molecule is chiral. Unless a stereospecific synthesis was used, it exists as a racemic mixture of diastereomers.

Q2: Why is standard normal-phase silica gel chromatography not recommended as a primary purification method?

A2: Standard silica gel chromatography is generally ineffective for highly basic and polar amines like our target compound. The acidic nature of the silica surface (silanol groups, pKa ~4-5) leads to very strong, often irreversible, binding of the basic amine. This results in poor recovery, significant peak tailing, and an overall failed separation. While additives like triethylamine (TEA) or ammonium hydroxide can be used to mitigate these effects, other techniques are often more successful.

Q3: What are the most promising purification techniques for this molecule?

A3: The most suitable techniques leverage the molecule's unique properties:

  • Acid/Base Extraction: This is an excellent first step to remove non-basic impurities. By acidifying the aqueous phase, our basic compound becomes a protonated, water-soluble salt, while neutral or acidic organic impurities can be washed away with an organic solvent.

  • Reverse-Phase Chromatography (RPC): This is a powerful technique for polar compounds. Using a non-polar stationary phase (like C18) and a polar mobile phase (like water/acetonitrile), separation is achieved based on subtle differences in hydrophobicity. Adding a modifier like trifluoroacetic acid (TFA) or formic acid (FA) is crucial for good peak shape.

  • Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is specifically designed for very polar molecules that show little or no retention in reverse-phase. It uses a polar stationary phase (like silica or a diol-bonded phase) with a high-organic, low-aqueous mobile phase.

  • Crystallization/Salt Formation: If the compound is crystalline, crystallization can be a highly effective and scalable final purification step. Forming a salt (e.g., a hydrochloride or tartrate salt) can often improve crystallinity and aid in purification.

Troubleshooting and In-Depth Experimental Guides

This section provides detailed answers and protocols for specific issues encountered during the purification workflow.

Issue 1: Low recovery after initial aqueous workup and extraction.

Root Cause Analysis: This issue most commonly arises from an incorrect pH during the liquid-liquid extraction (LLE) steps or from the formation of emulsions. The target compound's solubility is highly pH-dependent.

Solution Workflow:

1. Verify and Optimize pH for Extraction:

  • Acid Extraction (to isolate the amine): The goal is to protonate your amine to make it a water-soluble salt. The pH of the aqueous layer should be at least 2 pH units below the pKa of the amine's conjugate acid. Since the pKa of a primary ammonium ion is ~10-11, an aqueous pH of 2-4 is ideal.
  • Protocol: Dissolve the crude reaction mixture in a suitable organic solvent (e.g., MTBE or EtOAc). Extract with 1 M HCl (aq). Your protonated product will move to the aqueous layer. The neutral/acidic organic impurities will remain in the organic layer.
  • Base Extraction (to recover the free amine): After isolating the acidic aqueous layer, you need to deprotonate the amine salt to recover the neutral, less water-soluble free base. The pH should be at least 2 pH units above the pKa of the ammonium ion.
  • Protocol: Cool the acidic aqueous layer in an ice bath. Slowly add a strong base like 5 M NaOH (aq) until the pH is >12. Extract the now neutral product back into an organic solvent like DCM.

2. Breaking Emulsions:

  • An emulsion is a stable suspension of one liquid within another, preventing clear layer separation. This often happens with complex mixtures containing surfactant-like impurities.
  • Troubleshooting Steps:
  • Patience: Let the separatory funnel stand for 10-20 minutes. Gentle tapping can help.
  • Add Brine: Add a saturated NaCl solution. This increases the ionic strength of the aqueous layer, making it more polar and forcing the separation (salting out).
  • Filtration: Filter the entire mixture through a pad of Celite or glass wool.
  • Centrifugation: If available, centrifuging the mixture is a highly effective method to break stubborn emulsions.

G aqueous_product aqueous_product add_naoh add_naoh aqueous_product->add_naoh

Issue 2: Poor peak shape and resolution in Reverse-Phase HPLC/Prep-LC.

Root Cause Analysis: Basic amines are notorious for interacting with residual, un-capped silanol groups on the surface of C18 silica stationary phases. This secondary interaction, in addition to the primary hydrophobic interaction, causes significant peak tailing and poor resolution.

Solution Workflow:

1. Use a Mobile Phase Modifier:

  • Adding a small amount of a strong acid like trifluoroacetic acid (TFA) or a weaker acid like formic acid (FA) to the mobile phase is the most common solution.
  • Mechanism: The acid (e.g., 0.1% TFA) serves two purposes:
  • Protonates the Analyte: It keeps the basic amine fully protonated (Product-NH3+), ensuring it exists as a single species in solution.
  • Suppresses Silanols: It protonates the anionic silanol groups (Si-O⁻) on the stationary phase, neutralizing their charge and preventing ionic interactions with the positively charged analyte.
  • Protocol: Prepare your mobile phases (A: Water, B: Acetonitrile) each with 0.1% TFA or 0.1% Formic Acid. Start with a gradient like 5% B to 95% B over 15 minutes to scout for the elution time.

2. Choose the Right Column:

  • End-Capped Columns: Use a high-quality, modern C18 column that is "end-capped." End-capping is a process where the manufacturer treats the silica with a small silylating agent to block most of the residual silanol groups, leading to much better peak shapes for basic compounds.
  • Alternative Phases: Consider phases other than C18 that are designed for polar compounds, such as "Polar-Embedded" or "Aqua" phases.

3. Consider HILIC as an Alternative:

  • If the compound has very low retention even with 100% aqueous mobile phase in RPC, HILIC is the ideal next step.
  • Mechanism: HILIC uses a polar stationary phase (like bare silica) and a mobile phase with a high concentration of organic solvent (e.g., >80% Acetonitrile). A thin layer of water is adsorbed onto the stationary phase, and polar analytes partition into this aqueous layer, leading to retention. The more polar the analyte, the stronger the retention.
  • Protocol: Use a silica or diol column. Mobile Phase A: 95:5 Acetonitrile:Water + 10 mM Ammonium Formate. Mobile Phase B: 50:50 Acetonitrile:Water + 10 mM Ammonium Formate. Run a gradient from 100% A to 100% B.

G cause1 cause1 solution1 solution1 cause1->solution1 solution2 solution2 cause1->solution2 result1 result1 solution1->result1 solution2->result1 cause2 cause2 solution3 solution3 cause2->solution3 result2 result2 solution3->result2

Data Summary and Method Development

Systematic method development is key. The following table illustrates a hypothetical scouting run for developing a purification method.

Run ID Technique Column Mobile Phase System (A/B) Modifier Observation Recommendation
01 RPCStandard C18Water/ACNNoneProduct elutes near void, severe tailing.Unsuitable. Requires modifier.
02 RPCEnd-capped C18Water/ACN0.1% Formic AcidGood retention at 35% B, moderate tailing.Promising, but peak shape can be improved.
03 RPCEnd-capped C18Water/ACN0.1% TFA Good retention at 30% B, sharp symmetrical peak. Optimal RPC condition. Proceed to prep scale.
04 HILICSilica95:5 ACN:H₂O / 50:50 ACN:H₂O10mM NH₄OAcStrong retention, good peak shape.Excellent alternative if scale-up with TFA is an issue.

References

  • Effects of Trifluoroacetic Acid Concentrations in Mobile Phases on HPLC Retention... Journal of Liquid Chromatography & Related Technologies. [Link]

  • A General Liquid–Liquid Partitioning Equation and Its Consequences... The Journal of Organic Chemistry. [Link]

  • Simple means to alleviate sensitivity loss by trifluoroacetic acid... Journal of Chromatography B. [Link]

  • Physicochemical Causes of Peak Tailing. LCGC North America. [Link]

  • Basicity of Amines. Chemistry LibreTexts. [Link]

  • Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. Journal of Separation Science. [Link]

  • Tips for Troubleshooting Liquid–Liquid Extractions. LCGC International. [Link]

  • Emulsion Breaking Techniques for Oil in Water Solvent Extractions. Spectro Scientific. [Link]

Technical Support Center: Troubleshooting the Synthesis of 4-(1-Aminoethyl)oxane-4-carboxamide

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. The preparation of 4-(1-aminoethyl)oxane-4-carboxamide (also known as 4-(1-aminoethyl)tetrahydro-2H-pyran-4-carboxamide) requires precise control over chemoselectivity due to the presence of competing reactive centers—namely a nitrile, a ketone, and a primary amine.

To minimize unwanted byproducts, we recommend abandoning traditional beta-keto ester routes (which are prone to retro-Claisen cleavage) in favor of a highly robust, three-step synthetic workflow starting from oxane-4-carbonitrile.

SynthRoute SM Oxane-4-carbonitrile Int1 4-Acetyloxane-4-carbonitrile SM->Int1 Step 1: Acylation (LDA, Weinreb Amide) Int2 4-(1-Aminoethyl)oxane- 4-carbonitrile Int1->Int2 Step 2: Reductive Amination (Ti(O-iPr)4, NH3, NaBH4) Prod 4-(1-Aminoethyl)oxane- 4-carboxamide Int2->Prod Step 3: Hydration (Parkins Catalyst, H2O)

Figure 1: Optimized 3-step synthetic workflow for 4-(1-Aminoethyl)oxane-4-carboxamide.

Troubleshooting Guides & FAQs

Q1: How do I minimize Thorpe-Ziegler condensation and over-addition during the acetylation of oxane-4-carbonitrile? Causality & Solution: Nitrile anions generated by Lithium Diisopropylamide (LDA) are highly nucleophilic and prone to self-condensation (Thorpe-Ziegler reaction). Furthermore, direct acylation with standard acetyl chloride often leads to over-addition, yielding unwanted tertiary alcohols. To establish a clean reaction, use N-methoxy-N-methylacetamide (a Weinreb amide) as the acylating agent. The Weinreb amide forms a stable, chelated tetrahedral intermediate that survives until the aqueous quench, strictly preventing over-addition . To prevent self-condensation, ensure complete deprotonation at -78 °C for 30 minutes before the dropwise addition of the electrophile.

Q2: My reductive amination yields significant amounts of the nitrile-reduced byproduct and the alcohol. How can I improve chemoselectivity? Causality & Solution: Standard catalytic hydrogenation (e.g., H₂/Pd-C) lacks chemoselectivity and will reduce the nitrile group to a primary amine, yielding 4-acetyl-4-(aminomethyl)oxane. Conversely, the direct use of NaBH₃CN can lead to premature ketone reduction, yielding 4-(1-hydroxyethyl)oxane-4-carbonitrile. The optimal solution is a two-step, one-pot reductive amination using Titanium(IV) isopropoxide (Ti(O-iPr)₄) and ammonia. Ti(O-iPr)₄ acts as both a Lewis acid and water scavenger, quantitatively pre-forming the imine without reducing the ketone. Subsequent addition of NaBH₄ selectively reduces the Ti-imine complex to the primary amine while leaving the nitrile completely intact .

Q3: During the final nitrile hydration step, I am seeing over-hydrolysis to the carboxylic acid and some amine oxidation. What is the recommended protocol? Causality & Solution: Traditional acidic (H₂SO₄) or basic (NaOH/H₂O₂) hydration conditions are too harsh for this highly functionalized intermediate. Base-catalyzed peroxide hydration often oxidizes the unprotected primary amine to an N-oxide or hydroxylamine, while strong acids drive over-hydrolysis to the carboxylic acid. We recommend using the Parkins catalyst, [PtH(H₂O)(PMe₂OH){(PMe₂O)₂H}], which operates under neutral conditions. This homogeneous Pt(II) catalyst is highly selective for hydrating nitriles to primary amides without over-hydrolyzing to the acid, and it is completely tolerant of free primary amines .

Quantitative Data: Catalyst Evaluation for Nitrile Hydration (Step 3)

The following table summarizes the causal relationship between catalyst selection and byproduct formation during the final hydration step.

Hydration ConditionConversion (%)Desired Amide Yield (%)Carboxylic Acid Byproduct (%)Amine Oxidation Byproduct (%)
NaOH / H₂O₂ (aq) >95453015
Conc. H₂SO₄ >9555250 (Decomposition noted)
KOH / t-BuOH 8060200
Parkins Catalyst (Pt) >9994<20

Experimental Protocols

Step 1: Acylation of Oxane-4-carbonitrile

This protocol utilizes a stable tetrahedral intermediate to self-regulate against over-addition.

  • Purge a flame-dried flask with nitrogen and add anhydrous THF (10 mL/mmol). Cool the system to -78 °C.

  • Add LDA (1.1 equiv, 2.0 M in THF/heptane) dropwise. Stir for 30 min at -78 °C to ensure complete enolization and prevent Thorpe-Ziegler dimerization.

  • Add N-methoxy-N-methylacetamide (1.1 equiv) dropwise. Maintain at -78 °C for 2 hours.

  • Self-Validation Step: Quench the stable tetrahedral intermediate directly at -78 °C with saturated aqueous NH₄Cl. If the quench is performed at room temperature, over-addition byproducts will spike.

  • Extract with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate to yield 4-acetyloxane-4-carbonitrile.

Step 2: Chemoselective Reductive Amination

This protocol utilizes an acid-base extraction sequence as a self-validating purification system.

  • Dissolve 4-acetyloxane-4-carbonitrile (1.0 equiv) in absolute ethanol (5 mL/mmol).

  • Add Ti(O-iPr)₄ (2.0 equiv) and a solution of ammonia in ethanol (2.0 M, 5.0 equiv).

  • Stir at room temperature for 10 hours. Check by GC-MS or TLC to confirm the complete disappearance of the ketone and the quantitative formation of the imine intermediate.

  • Add NaBH₄ (1.5 equiv) in portions. Stir for an additional 6 hours.

  • Quench with 2M aqueous ammonia to precipitate TiO₂. Filter through a Celite pad and wash with dichloromethane.

  • Self-Validation Step (Acid/Base Extraction): Extract the filtrate with 1M HCl. Neutral impurities (unreacted ketone or alcohol byproducts) will remain in the organic layer. Basify the aqueous layer to pH 11 with NaOH and extract with dichloromethane to afford pure 4-(1-aminoethyl)oxane-4-carbonitrile.

Step 3: Neutral Hydration to Carboxamide

  • Dissolve 4-(1-aminoethyl)oxane-4-carbonitrile (1.0 equiv) in an ethanol/water mixture (1:1 v/v).

  • Add the Parkins catalyst (0.5 mol%).

  • Heat the mixture to 80 °C for 4 hours.

  • Cool to room temperature and concentrate under reduced pressure.

  • Purify via reverse-phase chromatography (C18, Water/MeCN with 0.1% TFA) to isolate the final product, 4-(1-aminoethyl)oxane-4-carboxamide.

References

  • Title: N-methoxy-N-methylamides as effective acylating agents Source: Tetrahedron Letters, 1981, 22(39), 3815-3818. URL: [Link]

  • Title: Chemoselective reductive alkylation of ammonia with carbonyl compounds: synthesis of primary and symmetrical secondary amines Source: Tetrahedron, 2004, 60(7), 1463-1471. URL: [Link]

  • Title: A new homogeneous platinum(II) catalyst for the hydration of nitriles Source: Journal of Molecular Catalysis A: Chemical, 2000, 160(2), 249-261. URL: [Link]

Validation & Comparative

Analytical Superiority in Small Molecule Validation: qNMR vs. HPLC for 4-(1-Aminoethyl)oxane-4-carboxamide

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I frequently encounter small molecule building blocks that defy standard chromatographic analysis. 4-(1-Aminoethyl)oxane-4-carboxamide (C₈H₁₆N₂O₂) is a prime example. Featuring a tetrahydropyran ring, a primary amine, and a primary carboxamide, this highly polar molecule presents significant challenges for traditional purity validation.

This guide objectively compares the performance of Quantitative Nuclear Magnetic Resonance (qNMR) against traditional High-Performance Liquid Chromatography (HPLC) for this specific compound, providing a self-validating experimental framework for absolute purity determination.

The Analytical Dilemma: Why Chromatography Falls Short

Traditional HPLC-UV relies on the analyte absorbing ultraviolet light. However, 4-(1-Aminoethyl)oxane-4-carboxamide lacks an extended conjugated π -system. Its only chromophore is the carboxamide group, which absorbs weakly at ~210 nm.

At this low wavelength, mobile phase solvents (like methanol or acetonitrile) and dissolved oxygen create significant baseline drift, leading to integration errors. Furthermore, the primary amine moiety causes severe peak tailing on standard reversed-phase C18 columns due to secondary interactions with residual silanols. While HPLC is excellent for separating complex mixtures, these factors make it highly susceptible to under-reporting impurities for this specific molecule.

The Solution: qNMR as a Primary Ratio Method

Quantitative NMR (qNMR) bypasses the need for chromophores entirely. It relies on the universal magnetic resonance of atomic nuclei. Because the integral of an NMR peak is directly proportional to the nucleus concentration, qNMR acts as a 1[1]. It provides an intrinsically reliable determination of 2[2], making it the superior choice for novel or difficult-to-synthesize building blocks.

Self-Validating Experimental Protocol: ¹H qNMR

To ensure absolute scientific integrity, the following methodology is designed as a self-validating system . The protocol mathematically proves its own accuracy through internal suitability checks before any purity calculation is performed.

Step 1: Internal Standard (IS) and Solvent Selection

  • Action: Select Maleic acid (TraceCERT® or equivalent) as the Internal Standard and DMSO-d₆ as the solvent.

  • Causality: Maleic acid produces a single, sharp olefinic resonance at 6.26 ppm in DMSO-d₆. This is completely orthogonal to the aliphatic signals of 4-(1-Aminoethyl)oxane-4-carboxamide (which appear between 1.0 and 4.0 ppm). This ensures zero peak overlap, a fundamental requirement for3[3]. DMSO-d₆ is chosen because it fully solubilizes both the highly polar analyte and the IS.

Step 2: Gravimetric Sample Preparation

  • Action: Using a microbalance (d = 0.001 mg), accurately weigh ~10 mg of 4-(1-Aminoethyl)oxane-4-carboxamide and ~5 mg of Maleic acid IS into a clean glass vial. Co-dissolve in 0.7 mL of DMSO-d₆.

  • Causality: qNMR absolute quantification relies entirely on the accuracy of the mass ratio. Co-dissolving them ensures both compounds experience the exact same magnetic field homogeneity, eliminating external environmental variables.

Step 3: System Suitability and Self-Validation (T₁ Determination)

  • Action: Run an inversion-recovery experiment (180°- τ -90°) to determine the longitudinal relaxation time (T₁) of the analyte's methyl doublet (~1.1 ppm) and the IS singlet (6.26 ppm).

  • Causality: NMR signal intensity is only quantitative if the nuclei are fully relaxed between scans. By mathematically determining the longest T₁ and setting the inter-pulse delay (D1) to at least 5×T1​ , the system guarantees >99.3% relaxation, preventing signal saturation and systematic integration errors.

Step 4: Data Acquisition & Quality Gates

  • Action: Acquire a ¹H NMR spectrum at 298 K using a 90° excitation pulse.

  • Validation Gate: The method only proceeds if the Signal-to-Noise (S/N) ratio of both the analyte reporter peak and IS peak exceeds 250:1, ensuring that baseline noise does not artificially inflate the integral area.

Step 5: Processing and Absolute Purity Calculation

  • Action: Apply manual phase correction and rigorous baseline correction. Integrate the IS peak (6.26 ppm, N=2) and the analyte's methyl doublet (~1.1 ppm, N=3). Calculate purity using the fundamental qNMR equation:

Panalyte​=IIS​Ianalyte​​×Nanalyte​NIS​​×MIS​Manalyte​​×manalyte​mIS​​×PIS​

(Where P = Purity, I = Integral area, N = Number of protons, M = Molar mass, m = Mass weighed).

Comparative Performance Data

The following table summarizes the objective performance metrics of qNMR against traditional chromatographic methods for 4-(1-Aminoethyl)oxane-4-carboxamide.

Analytical Parameter¹H qNMR (Internal Standard)HPLC-UV (210 nm)LC-MS (ESI+)
Primary Detection Mechanism Nuclear spin resonance (Universal)UV light absorption (Selective)Mass-to-charge ratio (Selective)
Analyte Reference Standard Not Required Required (Identical compound)Required (Identical compound)
Precision (RSD%) < 1.0% 2.0% - 5.0% (Baseline noise)> 5.0% (Ionization variability)
Specificity for Analyte High (Distinct methyl doublet at 1.1 ppm)Low (Weak amide chromophore)High (Exact mass tracking)
Major Analytical Vulnerability Overlapping impurities in the aliphatic regionLack of chromophore & severe amine peak tailingMatrix effects and ion suppression

Orthogonal Purity Verification Workflow

While qNMR provides absolute mass fraction purity, combining it with HPLC provides a 4[4]. The diagram below illustrates the logical pathways of these two complementary systems.

PurityValidation Start 4-(1-Aminoethyl)oxane- 4-carboxamide qNMR_Prep qNMR Preparation (DMSO-d6 + Maleic Acid IS) Start->qNMR_Prep HPLC_Prep HPLC Preparation (Aqueous/Organic Mobile Phase) Start->HPLC_Prep qNMR_Acq 1H NMR Acquisition (90° pulse, D1 > 5*T1) qNMR_Prep->qNMR_Acq qNMR_Calc Direct Integration & Absolute Purity Calc qNMR_Acq->qNMR_Calc Result Orthogonal Purity Verification qNMR_Calc->Result HPLC_Acq HPLC-UV Acquisition (Low UV ~210 nm) HPLC_Prep->HPLC_Acq HPLC_Calc Relative Area % Purity Calc HPLC_Acq->HPLC_Calc HPLC_Ref External Reference Standard Required HPLC_Ref->HPLC_Calc HPLC_Calc->Result

Caption: Orthogonal purity validation workflow comparing qNMR and HPLC methodologies.

Conclusion

For polar, UV-transparent molecules like 4-(1-Aminoethyl)oxane-4-carboxamide, relying solely on HPLC-UV introduces unacceptable margins of error. By implementing a self-validating qNMR protocol, researchers can determine absolute concentration 5[5]. This approach not only streamlines analytical workflows but guarantees the scientific integrity required for downstream drug development and regulatory filings.

References

  • ResolveMass Laboratories Inc. "Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works". ResolveMass. [Link]

  • ACS Publications. "Method Performance and Validation for Quantitative Analysis by 1H and 31P NMR Spectroscopy." American Chemical Society. [Link]

  • Emery Pharma. "A Guide to Quantitative NMR (qNMR)". Emery Pharma.[Link]

Sources

Benchmarking 4-(1-Aminoethyl)oxane-4-carboxamide Reactivity in Cross-Coupling Reactions: A Comparative Guide

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Quest for Ideal Scaffolds in Modern Drug Discovery

In the landscape of contemporary medicinal chemistry, the deliberate incorporation of three-dimensional (3D) structural motifs into drug candidates is a paramount strategy for escaping "flatland" and accessing novel chemical space. Saturated heterocycles are particularly prized for their ability to impart favorable physicochemical properties, such as improved solubility, metabolic stability, and reduced lipophilicity.[1][2] Among these, the oxetane ring, a four-membered cyclic ether, has emerged as a valuable scaffold.[3][4] Its unique electronic and steric properties, including its role as a bioisostere for gem-dimethyl and carbonyl groups, make it an attractive building block for enhancing the drug-like qualities of a molecule.[5][6]

This guide focuses on the reactivity of a specific, highly functionalized building block: 4-(1-aminoethyl)oxane-4-carboxamide . This molecule is of particular interest as it combines the benefits of the oxetane core with a sterically hindered primary amine and an amide functionality, both of which are common handles for further molecular elaboration. We will provide a comparative analysis of its predicted reactivity in two of the most powerful C-N and C-C bond-forming reactions in modern organic synthesis: the Buchwald-Hartwig amination and the Suzuki-Miyaura coupling. The performance of this oxetane-based building block will be benchmarked against its carbocyclic analogue, 4-(1-aminoethyl)cyclobutane-4-carboxamide, to highlight the influence of the heteroatom on reactivity.

The Oxetane Scaffold: A Primer on its Physicochemical Impact

The oxetane ring is not merely a passive spacer. Its inherent properties significantly influence the characteristics of the parent molecule:

  • Polarity and Solubility: The oxygen atom in the oxetane ring introduces a dipole moment and acts as a hydrogen bond acceptor, which can lead to a significant increase in aqueous solubility compared to its carbocyclic counterparts.[1][4]

  • Metabolic Stability: The oxetane ring is generally more resistant to metabolic degradation than larger ether rings or even gem-dimethyl groups, which can be sites of oxidative metabolism.[2][4]

  • Conformational Rigidity: The puckered conformation of the oxetane ring provides a degree of conformational constraint, which can be advantageous for optimizing ligand-receptor interactions.[3]

  • Basicity (pKa) Modulation: The electron-withdrawing nature of the oxetane's oxygen atom can lower the basicity of adjacent amines, a useful feature for improving cell permeability and avoiding off-target effects like hERG channel inhibition.[1]

Buchwald-Hartwig Amination: Navigating Steric Hindrance

The Buchwald-Hartwig amination is a cornerstone of modern synthetic chemistry, enabling the formation of C-N bonds between aryl halides and amines.[7][8][9] The primary amine in 4-(1-aminoethyl)oxane-4-carboxamide presents a significant steric challenge due to the adjacent quaternary center of the oxetane ring. This steric hindrance can impede the crucial steps of the catalytic cycle.

Experimental Design and Rationale

For a successful Buchwald-Hartwig amination with a sterically hindered primary amine, the choice of ligand is critical. Bulky, electron-rich phosphine ligands are known to facilitate the coupling of sterically demanding substrates.[7][10]

Proposed Experimental Protocol: Buchwald-Hartwig Amination

  • Reaction Setup: In a glovebox, an oven-dried vial is charged with the aryl halide (1.0 mmol), 4-(1-aminoethyl)oxane-4-carboxamide (1.2 mmol), a palladium precatalyst (e.g., GPhos Pd G3, 2 mol%), and a strong, non-nucleophilic base (e.g., NaOtBu, 1.4 mmol).

  • Solvent Addition: Anhydrous, degassed toluene (5 mL) is added to the vial.

  • Reaction: The vial is sealed and heated to 100 °C with vigorous stirring.

  • Monitoring: The reaction progress is monitored by LC-MS.

  • Work-up: Upon completion, the reaction is cooled to room temperature, diluted with ethyl acetate, and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

  • Purification: The crude product is purified by column chromatography on silica gel.

Diagram of the Buchwald-Hartwig Amination Catalytic Cycle:

Buchwald_Hartwig_Amination Pd(0)L Pd(0)L Oxidative Addition Oxidative Addition Pd(0)L->Oxidative Addition Ar-X Ar-Pd(II)(L)-X Ar-Pd(II)(L)-X Oxidative Addition->Ar-Pd(II)(L)-X Amine Coordination Amine Coordination Ar-Pd(II)(L)-X->Amine Coordination R-NH2 [Ar-Pd(II)(L)(R-NH2)]+X- [Ar-Pd(II)(L)(R-NH2)]+X- Amine Coordination->[Ar-Pd(II)(L)(R-NH2)]+X- Deprotonation Deprotonation [Ar-Pd(II)(L)(R-NH2)]+X-->Deprotonation Base Ar-Pd(II)(L)-NHR Ar-Pd(II)(L)-NHR Deprotonation->Ar-Pd(II)(L)-NHR Reductive Elimination Reductive Elimination Ar-Pd(II)(L)-NHR->Reductive Elimination Reductive Elimination->Pd(0)L Ar-NHR

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

Comparative Reactivity Analysis: Oxetane vs. Cyclobutane
Feature4-(1-Aminoethyl)oxane-4-carboxamide4-(1-Aminoethyl)cyclobutane-4-carboxamideRationale
Predicted Reactivity Good to ExcellentGood to ExcellentBoth substrates are sterically hindered primary amines, and with the appropriate bulky phosphine ligands, high yields are expected.[1][11]
Potential Side Reactions MinimalMinimalThe primary challenge is overcoming steric hindrance, not inherent side reactivity of the scaffolds.
Optimal Ligand Choice GPhos, BrettPhos, or other bulky biaryl phosphinesGPhos, BrettPhos, or other bulky biaryl phosphinesThese ligands are specifically designed to accommodate sterically demanding substrates.[10][11]
Influence of Scaffold The electron-withdrawing effect of the oxetane oxygen may slightly decrease the nucleophilicity of the amine, potentially requiring slightly more forcing conditions.The cyclobutane ring is electronically neutral and should not significantly impact the amine's nucleophilicity.

Suzuki-Miyaura Coupling: Forging C-C Bonds with Hindered Partners

The Suzuki-Miyaura coupling is a versatile method for forming C-C bonds between organoboron compounds and organic halides.[12][13][14] While the primary amine of our target molecule is not directly involved in the coupling, its presence, along with the amide, can influence the reaction through potential coordination to the palladium center. The key challenge remains the steric bulk around the reacting centers.

Experimental Design and Rationale

For the Suzuki-Miyaura coupling of a sterically hindered substrate, the choice of a highly active catalyst system is paramount. N-heterocyclic carbene (NHC) palladium complexes have shown excellent efficacy in coupling sterically demanding partners.[15]

Proposed Experimental Protocol: Suzuki-Miyaura Coupling

  • Reaction Setup: To a dry reaction vessel, add the aryl halide (1.0 mmol), the arylboronic acid (1.5 mmol), a palladium-NHC precatalyst (e.g., [Pd(IPr)(cin)Cl], 2 mol%), and a suitable base (e.g., K₃PO₄, 2.0 mmol).

  • Solvent Addition: Add a degassed mixture of dioxane and water (e.g., 10:1, 5 mL).

  • Reaction: Stir the mixture at 80-100 °C and monitor the reaction by TLC or LC-MS.

  • Work-up: After completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

  • Purification: The organic layer is dried, concentrated, and the residue is purified by column chromatography.

Diagram of the Suzuki-Miyaura Coupling Catalytic Cycle:

Suzuki_Miyaura_Coupling Pd(0)L Pd(0)L Oxidative Addition Oxidative Addition Pd(0)L->Oxidative Addition Ar-X Ar-Pd(II)(L)-X Ar-Pd(II)(L)-X Oxidative Addition->Ar-Pd(II)(L)-X Transmetalation Transmetalation Ar-Pd(II)(L)-X->Transmetalation R-B(OR)2, Base Ar-Pd(II)(L)-R Ar-Pd(II)(L)-R Transmetalation->Ar-Pd(II)(L)-R Reductive Elimination Reductive Elimination Ar-Pd(II)(L)-R->Reductive Elimination Reductive Elimination->Pd(0)L Ar-R

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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